Cas no 851802-31-8 (1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851802-31-8
• MF: C₁₇H₁₄FN₃O₃S
• MW: 359.374765872955
• CID: 6338694
• PubChem ID: 4464685
• Update Time: 2025-11-03

1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (2-fluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• (2-fluorophenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• F0630-0767
• AB00684691-01
• 1-(2-fluorobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 851802-31-8
• AKOS024588882

• Inchi： 1S/C17H14FN3O3S/c18-15-4-2-1-3-14(15)16(22)20-10-9-19-17(20)25-11-12-5-7-13(8-6-12)21(23)24/h1-8H,9-11H2
• InChI Key： NCZCYCYXDACDND-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])C1=NCCN1C(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 359.07399065g/mol
• Monoisotopic Mass: 359.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(2-Fluorobenzoyl)-2-{(4-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851802-31-8)

The compound 1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851802-31-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorobenzoyl and nitrophenyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has focused on imidazole derivatives due to their versatile biological activities. The presence of a methylsulfanyl group in this compound enhances its reactivity, making it a valuable intermediate in organic synthesis. With the rise of AI-driven drug discovery, compounds like 1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole are being screened for their potential in treating diseases such as cancer and inflammatory disorders. This aligns with the current trend of precision medicine and personalized therapeutics.

The fluorobenzoyl moiety in this molecule is particularly noteworthy, as fluorine substitution often improves metabolic stability and bioavailability—a key consideration in drug design. Meanwhile, the nitrophenyl group contributes to electron-withdrawing effects, which can influence binding affinity in biological systems. Such structural insights are critical for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

From an industrial perspective, the synthesis of 1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multi-step organic reactions, often requiring catalytic methods or green chemistry approaches to optimize yield and sustainability. This resonates with the global push toward environmentally friendly synthesis, a topic frequently searched in academic and industrial circles.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, particularly in pharmaceutical development. Given the increasing use of machine learning in chemical data analysis, there is growing interest in predictive models for the properties of such imidazole-based compounds.

In summary, 1-(2-fluorobenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a compelling case study in modern chemical research. Its structural complexity and potential applications align with cutting-edge trends in drug discovery, sustainable chemistry, and computational modeling. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing unmet medical and industrial needs.